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Compound of Interest

Compound Name: Dihydro FF-MAS

Cat. No.: B131877

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive guidance on the safe handling, storage, and disposal
of Dihydro Follicular Fluid Meiosis-Activating Sterol (Dihydro FF-MAS). The following
procedures and recommendations are designed to ensure the safety of laboratory personnel
and to maintain the integrity of the compound for research applications.

Immediate Safety and Handling Precautions

While a specific Safety Data Sheet (SDS) for Dihydro FF-MAS is not widely available, safety
protocols for similar sterol compounds and general laboratory standards for handling small
molecules should be strictly followed. The information presented here is a synthesis of best
practices and data from suppliers of related compounds.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial to minimize exposure and ensure personal safety
when handling Dihydro FF-MAS.
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Activity

Required PPE

Additional
Recommendations

Handling Solid Compound
(e.g., weighing, preparing
solutions)

- Chemical-resistant gloves
(e.g., disposable nitrile) -
Safety glasses with side
shields or chemical splash

goggles - Laboratory coat

- Work in a chemical fume
hood or a ventilated balance
enclosure. - Consider double-

gloving for added protection.

Working with Solutions

- Chemical-resistant gloves
(e.g., disposable nitrile) -
Safety glasses with side
shields or chemical splash

goggles - Laboratory coat

- Ensure adequate ventilation

in the work area.

Spill Cleanup

- Chemical-resistant gloves
(e.g., disposable nitrile) -
Safety glasses with side
shields or chemical splash
goggles - Laboratory coat -
Respiratory protection (if the
spill generates dust or

aerosols)

- Follow emergency
procedures outlined by your

institution.

Note: Always inspect gloves for any signs of damage before use and remove them before

leaving the laboratory. Hands should be thoroughly washed after handling the compound.

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of Dihydro FF-MAS.

[1]
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Property Value

Chemical Name 4,4-dimethyl-cholest-8(9), 14-dien-33-ol
Synonyms Dihydro follicular fluid meiosis-activating sterol
Molecular Formula C29H4s0

Molecular Weight 412.69 g/mol

Appearance Powder

Purity >99% (TLC)

Storage Temperature -20°C

CAS Number 19456-83-8

Operational Plan: Handling and Storage

Receiving and Storage:
e Dihydro FF-MAS is typically shipped on dry ice.[1]

» Upon receipt, immediately transfer the compound to a freezer set at -20°C for long-term
storage.[1]

o Store in a tightly sealed container, protected from light and moisture.
Preparation of Stock Solutions:

 Allow the vial of Dihydro FF-MAS to equilibrate to room temperature before opening to
prevent condensation.

e Weigh the desired amount of the solid compound in a chemical fume hood or ventilated
enclosure.

» Dissolve the compound in an appropriate solvent. The choice of solvent will depend on the
specific experimental requirements.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b131877?utm_src=pdf-body
https://www.sigmaaldrich.com/TW/zh/product/avanti/700177p
https://www.sigmaaldrich.com/TW/zh/product/avanti/700177p
https://www.benchchem.com/product/b131877?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131877?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Disposal Plan

All waste containing Dihydro FF-MAS must be treated as hazardous chemical waste.

e Solid Waste: All contaminated consumables, including gloves, bench paper, and pipette tips,
should be collected in a designated and clearly labeled hazardous waste container.

e Liquid Waste: Unused solutions containing Dihydro FF-MAS should be collected in a
separate, clearly labeled, and sealed hazardous waste container.

» Disposal: All hazardous waste must be disposed of through your institution's Environmental
Health and Safety (EHS) office, following all local, state, and federal regulations. Do not
dispose of Dihydro FF-MAS down the drain or in the regular trash.

Experimental Protocols

While a specific, detailed experimental protocol for a key experiment involving Dihydro FF-
MAS is not readily available in the searched literature, a general workflow for handling and
analysis of sterols can be adapted. The following is a generalized protocol for the extraction
and analysis of sterols from a biological matrix, which can serve as a starting point for
experiments with Dihydro FF-MAS.

General Protocol for Sterol Extraction and Analysis:

e Sample Preparation:
o Homogenize the biological sample (e.g., cells, tissue) in a suitable buffer.
o For quantitative analysis, add an appropriate internal standard.

 Lipid Extraction:

o Perform a lipid extraction using a standard method such as the Bligh-Dyer or Folch
extraction. This typically involves the use of a chloroform/methanol solvent system to
separate lipids from other cellular components.

» Hydrolysis (Optional):
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o If analyzing total sterols (both free and esterified), the lipid extract can be subjected to
saponification (alkaline hydrolysis) to cleave the ester bonds of sterol esters.

e Solid-Phase Extraction (SPE) Cleanup:

o To isolate the sterol fraction and remove interfering compounds, the lipid extract can be
passed through a silica SPE column.

o Nonpolar lipids are washed from the column, and the sterol fraction is then eluted with a
more polar solvent mixture.

e Analysis:

o The purified sterol fraction can be analyzed by methods such as Gas Chromatography-
Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).
Derivatization may be necessary for GC-MS analysis to improve the volatility and
chromatographic properties of the sterols.

Signaling Pathways and Experimental Workflows

Dihydro FF-MAS is known to be an intermediate in the Kandutsch-Russell pathway of
cholesterol biosynthesis.[1] Additionally, the related compound FF-MAS has been shown to
play a role in oocyte maturation, potentially through the MAPK signaling pathway.
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Caption: The Kandutsch-Russell pathway for cholesterol biosynthesis, highlighting the position
of Dihydro FF-MAS as an intermediate.
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Caption: A proposed signaling pathway for FF-MAS-induced oocyte meiotic resumption via the
MAPK cascade.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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